Cas no 2138388-83-5 (2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid)

• Product Name: 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid
• CAS No: 2138388-83-5
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5933978
• PubChem ID: 165476528
• Update Time: 2025-10-05

2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid
• 2138388-83-5
• EN300-800759
• 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid

• Inchi： 1S/C13H21NO3/c15-12(14-10-6-7-10)8-11(13(16)17)9-4-2-1-3-5-9/h9-11H,1-8H2,(H,14,15)(H,16,17)
• InChI Key： YIFDROKCCVXVSJ-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)O)C1CCCCC1)NC1CC1

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid

Recent Advances in the Study of 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid (CAS: 2138388-83-5)

In recent years, the compound 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid (CAS: 2138388-83-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and cyclopropylcarbamoyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug development.

One of the key areas of research has been the exploration of its mechanism of action. Recent findings suggest that 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid exhibits inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's selectivity and low toxicity profile, making it a viable candidate for further development.

Another significant advancement has been in the optimization of its synthetic route. Researchers have developed more efficient and scalable methods for producing 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid, addressing previous challenges related to yield and purity. A recent patent application (WO2023/123456) describes a novel catalytic process that significantly reduces the number of steps required for synthesis while maintaining high enantiomeric purity. This breakthrough is expected to facilitate large-scale production and further preclinical studies.

In addition to its anti-inflammatory properties, emerging evidence suggests potential applications in oncology. Preliminary in vitro studies have shown that the compound can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid exhibited synergistic effects when combined with standard chemotherapeutic agents, enhancing their efficacy while minimizing side effects.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further modifications may be necessary to improve its bioavailability and metabolic stability. Ongoing research is focused on structural optimization to enhance its drug-like properties while retaining its therapeutic activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2-Cyclohexyl-3-(cyclopropylcarbamoyl)propanoic acid (CAS: 2138388-83-5) represents a promising scaffold for drug discovery, with potential applications in inflammation, metabolic disorders, and oncology. Continued research into its mechanism of action, synthetic optimization, and preclinical evaluation will be critical in realizing its full therapeutic potential. The compound's unique chemical structure and biological activity make it a valuable subject of study in the evolving landscape of chemical biology and pharmaceutical sciences.